![molecular formula C9H19ClN2O3 B6176282 methyl 2-[3-(dimethylamino)-N-methylpropanamido]acetate hydrochloride CAS No. 2613385-49-0](/img/new.no-structure.jpg)
methyl 2-[3-(dimethylamino)-N-methylpropanamido]acetate hydrochloride
Overview
Description
Methyl 2-[3-(dimethylamino)-N-methylpropanamido]acetate hydrochloride is a chemical compound with a complex structure that includes a dimethylamino group, a methylpropanamido group, and an acetate ester. This compound is often used in pharmaceutical research and development due to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of methyl 2-[3-(dimethylamino)-N-methylpropanamido]acetate hydrochloride typically involves a multi-step process. One common method includes the reaction of dimethylamine with a suitable ester, followed by the introduction of a methylpropanamido group. The final step involves the formation of the hydrochloride salt to enhance the compound’s stability and solubility.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale reactions using automated equipment to ensure consistency and efficiency. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to optimize yield and purity.
Chemical Reactions Analysis
Types of Reactions
Methyl 2-[3-(dimethylamino)-N-methylpropanamido]acetate hydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction can introduce oxygen atoms into the molecule, potentially altering its chemical properties.
Reduction: This reaction can remove oxygen atoms or add hydrogen atoms, changing the compound’s structure.
Substitution: This reaction can replace one functional group with another, modifying the compound’s reactivity.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary but often involve specific solvents, temperatures, and catalysts to drive the reactions to completion.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may produce a more oxygenated derivative, while reduction could yield a more hydrogenated product. Substitution reactions can result in a wide range of derivatives with different functional groups.
Scientific Research Applications
Methyl 2-[3-(dimethylamino)-N-methylpropanamido]acetate hydrochloride has several applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis to create complex molecules.
Biology: It can be used in studies involving enzyme interactions and protein binding.
Medicine: The compound is investigated for its potential therapeutic effects, including its role as a precursor in drug development.
Industry: It is used in the production of various chemical products, including pharmaceuticals and agrochemicals.
Mechanism of Action
The mechanism of action of methyl 2-[3-(dimethylamino)-N-methylpropanamido]acetate hydrochloride involves its interaction with specific molecular targets. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the ester and amide groups can interact with enzymes and receptors. These interactions can modulate biological pathways, leading to various effects depending on the context of use.
Comparison with Similar Compounds
Similar Compounds
- Methyl 2-[3-(dimethylamino)propylamino]acetate hydrochloride
- Methyl 2-[3-(dimethylamino)-N-ethylpropanamido]acetate hydrochloride
- Methyl 2-[3-(dimethylamino)-N-methylbutanamido]acetate hydrochloride
Uniqueness
Methyl 2-[3-(dimethylamino)-N-methylpropanamido]acetate hydrochloride is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for versatile reactivity and interaction with various biological targets, making it valuable in research and industrial applications.
Properties
CAS No. |
2613385-49-0 |
|---|---|
Molecular Formula |
C9H19ClN2O3 |
Molecular Weight |
238.7 |
Purity |
95 |
Origin of Product |
United States |
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